Cas no 89661-71-2 (Tert-butyl 5-Tert-butylisoxazol-3-ylcarbamate)

Tert-butyl 5-Tert-butylisoxazol-3-ylcarbamate is a specialized carbamate derivative featuring a tert-butyl-substituted isoxazole core. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its structural stability, conferred by the tert-butyl groups, enhances its suitability for reactions requiring steric protection or controlled functionalization. The isoxazole moiety offers versatility in heterocyclic chemistry, enabling further derivatization. The carbamate group provides a reactive handle for amide bond formation or protection-deprotection strategies. This compound is valued for its consistent purity and reliability in synthetic applications, making it a practical choice for research and industrial processes.
Tert-butyl 5-Tert-butylisoxazol-3-ylcarbamate structure
89661-71-2 structure
Product Name:Tert-butyl 5-Tert-butylisoxazol-3-ylcarbamate
CAS No:89661-71-2
MF:C12H20N2O3
MW:240.298803329468
MDL:MFCD11040522
CID:592997
Update Time:2025-06-08

Tert-butyl 5-Tert-butylisoxazol-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, [5-(1,1-dimethylethyl)-3-isoxazolyl]-, 1,1-dimethylethylester
    • tert-Butyl (5-(tert-butyl)isoxazol-3-yl)carbamate
    • tert-butyl 5-tert-butylisoxazol-3-ylcarbamate
    • 1,1-Dimethylethyl N-[5-(1,1-dimethylethyl)-3-isoxazolyl]carbamate (ACI)
    • Carbamic acid, [5-(1,1-dimethylethyl)-3-isoxazolyl]-, 1,1-dimethylethyl ester (9CI)
    • Tert-butyl 5-Tert-butylisoxazol-3-ylcarbamate
    • MDL： MFCD11040522
    • Inchi： 1S/C12H20N2O3/c1-11(2,3)8-7-9(14-17-8)13-10(15)16-12(4,5)6/h7H,1-6H3,(H,13,14,15)
    • InChI Key： VMPVVQOVODQCRS-UHFFFAOYSA-N
    • SMILES： O=C(NC1C=C(C(C)(C)C)ON=1)OC(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4

Tert-butyl 5-Tert-butylisoxazol-3-ylcarbamate Security Information

Tert-butyl 5-Tert-butylisoxazol-3-ylcarbamate Pricemore >>

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Tert-butyl 5-Tert-butylisoxazol-3-ylcarbamate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:89661-71-2)Tert-butyl 5-Tert-butylisoxazol-3-ylcarbamate
Order Number:A861103
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:28
Price ($):945.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:89661-71-2)Tert-butyl 5-Tert-butylisoxazol-3-ylcarbamate
A861103
Purity:99%
Quantity:1g
Price ($):945.0
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